3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride

• IUPAC Name: 3-imidazol-1-yl-8-azabicyclo[3.2.1]octane;dihydrochloride
• InChI: InChI=1S/C10H15N3.2ClH/c1-2-9-6-10(5-8(1)12-9)13-4-3-11-7-13;;/h3-4,7-10,12H,1-2,5-6H2;2*1H
• InChI Key: YAUGMTMXMGCZIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)N3C=CN=C3.Cl.Cl
• Molecular Formula: C10H17Cl2N3
• Molecular Weight: 250.17 g/mol

Description

“3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride” is a chemical compound with the molecular formula C10H17Cl2N3. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound consists of an imidazole ring attached to an azabicyclo[3.2.1]octane structure. The molecular weight is 250.17 g/mol.

Physical And Chemical Properties Analysis

This compound is a solid and is highly soluble in water and other polar solvents. The boiling point and other specific physical and chemical properties are not available.

Scientific Research Applications

1. Antimicrobial and Anticancer Activities

A study by Kayarmar et al. synthesized a series of novel analogues based on the imidazoquinoline structural framework, similar to the core structure of 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride. These compounds displayed significant antimicrobial activity against various bacterial strains and potential anticancer activity against HeLa cells. This suggests that the core structure could be a promising scaffold for developing antibacterial and anticancer agents (Kayarmar et al., 2014).

2. Antiprotozoal Activity

Weis et al. synthesized derivatives from antiprotozoal bicyclo[2.2.2]octan-2-ones, which share structural similarities with 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride. These compounds demonstrated potent in vitro activities against Trypanosoma b. rhodesiense and Plasmodium falciparum K1, showcasing the potential of this structural framework in developing antiprotozoal drugs (Weis et al., 2008).

3. Glycosidase Inhibition

Moutel et al. synthesized a trihydroxylated azepane from d-arabinose, which included an intermediate structure, 3,4-dihydroxy-8-oxa-1-azabicyclo[3.2.1]octane. This compound was evaluated as a glycosidase inhibitor, suggesting that derivatives of 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride could potentially be explored for glycosidase inhibition applications (Moutel et al., 2005).

4. Asymmetric Synthesis

A study by Suga et al. demonstrated the asymmetric 1,3-dipolar cycloadditions of diazo imine-derived cyclic azomethine ylides, yielding optically active 8-oxabicyclo[3.2.1]octanes. This highlights the potential of using the core structure of 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride in asymmetric synthesis to obtain optically active compounds (Suga et al., 2019).

Safety and Hazards

This compound should be handled with care. It is recommended to avoid contact with skin and eyes, avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area. It should be kept away from heat/sparks/open flames/hot surfaces.

Mechanism of Action

Target of Action

The primary target of 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride is the Candida species . This compound has shown potent anti-Candida activity, making it a potential candidate for the treatment of Candida infections .

Mode of Action

The exact mode of action of 3-(1H-imidazol-1-yl)-8-azabicyclo[32It is known that imidazole derivatives can interact with various biological targets and exhibit a broad range of biological activities . They can act as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic agents .

Biochemical Pathways

The specific biochemical pathways affected by 3-(1H-imidazol-1-yl)-8-azabicyclo[32It is known that imidazole derivatives can interfere with various biochemical processes in microorganisms, leading to their death .

Result of Action

The result of the action of 3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride is the inhibition of the growth of Candida species . This compound has shown potent anti-Candida activity, with a minimum inhibitory concentration (MIC) value of 0.0054 µmol/mL, which is more potent than both fluconazole and miconazole .